Cas no 42792-98-3 (5-hydroxy-2-methyl-1,2-dihydroisoquinolin-1-one)

• Product Name: 5-hydroxy-2-methyl-1,2-dihydroisoquinolin-1-one
• CAS No: 42792-98-3
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD11986505
• CID: 928441
• PubChem ID: 20645403
• Update Time: 2025-10-10

5-hydroxy-2-methyl-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone,5-hydroxy-2-methyl-(9CI)
• 5-Hydroxy-2-methylisoquinolin-1(2H)-one
• 5-hydroxy-2-methylisoquinolin-1-one
• 1(2H)-Isoquinolinone, 5-hydroxy-2-methyl-
• 1(2h)-isoquinolinone,5-hydroxy-2-methyl-
• 5-hydroxy-2-methyl-1,2-dihydroisoquinolin-1-one

• MDL： MFCD11986505
• Inchi： 1S/C10H9NO2/c1-11-6-5-7-8(10(11)13)3-2-4-9(7)12/h2-6,12H,1H3
• InChI Key： GFKCIDMEXINYQD-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2C(N(C)C=CC=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 249
• Topological Polar Surface Area: 40.5